Cas no 1249176-51-9 (3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid)

• Product Name: 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid
• CAS No: 1249176-51-9
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6175883
• PubChem ID: 78969500
• Update Time: 2025-06-30

3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid
• 1249176-51-9
• AKOS017417882
• EN300-1143735

• Inchi： 1S/C13H24O3/c1-5-6-16-13(11(14)15)8-10(2)7-12(3,4)9-13/h10H,5-9H2,1-4H3,(H,14,15)
• InChI Key： LMKXNHZSKKWLDS-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C(=O)O)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid

3,3,5-Trimethyl-1-propoxycyclohexane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1249176-51-9, known as 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid, is a complex organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclohexane derivatives and is characterized by its unique structural features, which include a cyclohexane ring substituted with three methyl groups at positions 3 and 5, a propoxy group at position 1, and a carboxylic acid group also at position 1. These structural elements contribute to its distinct chemical properties and potential uses.

Recent studies have highlighted the importance of cyclohexane derivatives in material science and pharmaceutical applications. The carboxylic acid group in this compound plays a crucial role in its reactivity and ability to form various functional materials. For instance, researchers have explored the use of this compound in the synthesis of polyesters and other polymers due to its ability to undergo esterification reactions. This property makes it a valuable precursor in the development of biodegradable materials, which are increasingly sought after in the context of environmental sustainability.

The propoxy group attached to the cyclohexane ring introduces additional functionality to the molecule. This group enhances the compound's solubility in organic solvents, making it easier to handle during chemical synthesis. Furthermore, the presence of multiple methyl groups at positions 3 and 5 contributes to the molecule's steric bulk, which can influence its reactivity and stability under different conditions. Recent research has focused on optimizing the synthesis of this compound by exploring alternative reaction pathways that minimize waste and improve yield.

In terms of applications, 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid has shown promise in the field of drug delivery systems. Its ability to form stable esters with various alcohols makes it a potential candidate for developing controlled-release drug formulations. Additionally, its unique structure has been investigated for its potential as a chiral resolving agent in asymmetric synthesis, where it can serve as a building block for creating complex chiral molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict the molecule's behavior under different reaction conditions. These studies have revealed that the carboxylic acid group is highly reactive due to resonance stabilization, while the steric hindrance introduced by the methyl groups can slow down certain reactions.

Another area of interest is the environmental impact of this compound. Given its potential use in biodegradable materials, researchers have conducted biodegradation studies to assess its eco-friendliness. Initial results suggest that under aerobic conditions, this compound can be effectively degraded by microbial communities within a relatively short period. This finding aligns with growing demands for sustainable and eco-friendly chemical products.

In conclusion, 3,3,5-trimethyl-1-propoxycyclohexane-1-carboxylic acid (CAS No. 1249176-51-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and material science.